Cas no 1858754-51-4 (methyl 5-(1-methylcyclopropyl)-1,3,4-oxadiazole-2-carboxylate)

• Product Name: methyl 5-(1-methylcyclopropyl)-1,3,4-oxadiazole-2-carboxylate
• CAS No: 1858754-51-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD30181265
• CID: 4624460
• PubChem ID: 122164241
• Update Time: 2025-05-04

methyl 5-(1-methylcyclopropyl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carboxylic acid, 5-(1-methylcyclopropyl)-, methyl ester
• methyl 5-(1-methylcyclopropyl)-1,3,4-oxadiazole-2-carboxylate

• MDL： MFCD30181265
• Inchi： 1S/C8H10N2O3/c1-8(3-4-8)7-10-9-5(13-7)6(11)12-2/h3-4H2,1-2H3
• InChI Key： VGEPFMKRUUCFLF-UHFFFAOYSA-N
• SMILES： O1C(C2(C)CC2)=NN=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on methyl 5-(1-methylcyclopropyl)-1,3,4-oxadiazole-2-carboxylate

Recent Advances in the Study of Methyl 5-(1-methylcyclopropyl)-1,3,4-oxadiazole-2-carboxylate (CAS: 1858754-51-4)

Methyl 5-(1-methylcyclopropyl)-1,3,4-oxadiazole-2-carboxylate (CAS: 1858754-51-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in the pharmaceutical industry.

The compound belongs to the 1,3,4-oxadiazole family, a class of heterocycles known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the 1-methylcyclopropyl group and the ester functionality in methyl 5-(1-methylcyclopropyl)-1,3,4-oxadiazole-2-carboxylate enhances its stability and reactivity, making it an attractive candidate for further chemical modifications and biological evaluations. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with several studies reporting efficient routes using readily available starting materials.

In terms of biological activity, preliminary studies have demonstrated that methyl 5-(1-methylcyclopropyl)-1,3,4-oxadiazole-2-carboxylate exhibits moderate inhibitory effects against certain enzymes and receptors implicated in disease pathways. For instance, it has shown promise as a potential inhibitor of bacterial enzymes involved in cell wall synthesis, suggesting its utility in addressing antibiotic resistance. Additionally, its role as a modulator of inflammatory cytokines has been investigated, with some studies indicating its potential as a lead compound for developing anti-inflammatory agents.

Recent advancements in computational chemistry and molecular docking studies have further elucidated the binding interactions of this compound with various biological targets. These in silico analyses have provided valuable insights into the structure-activity relationships (SAR) of methyl 5-(1-methylcyclopropyl)-1,3,4-oxadiazole-2-carboxylate, guiding the design of more potent and selective derivatives. Collaborative efforts between academic and industrial researchers have accelerated the exploration of this compound's therapeutic potential, with several patent applications filed for its use in novel drug formulations.

Despite these promising developments, challenges remain in the clinical translation of methyl 5-(1-methylcyclopropyl)-1,3,4-oxadiazole-2-carboxylate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Future research directions may include the development of prodrug strategies to enhance its pharmacokinetic properties and the exploration of its synergistic effects with existing therapeutic agents. Overall, the compound represents a valuable addition to the toolkit of medicinal chemists and holds significant promise for addressing unmet medical needs.